Cas no 55320-57-5 (Hexanal, 3,3-dimethyl-)

• Product Name: Hexanal, 3,3-dimethyl-
• CAS No: 55320-57-5
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 1592605
• PubChem ID: 558458
• Update Time: 2025-04-21

Hexanal, 3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexanal, 3,3-dimethyl-
• 3,3-dimethylhexanal
• 3,3-Dimethylhexanal #
• HEXANAL, 3,3-DIMETHYL
• SCHEMBL1410793
• DTXSID70339758
• 55320-57-5
• DB-304030

• Inchi： 1S/C8H16O/c1-4-5-8(2,3)6-7-9/h7H,4-6H2,1-3H3
• InChI Key： IHEORNQYISDNQZ-UHFFFAOYSA-N
• SMILES： O=CCC(C)(C)CCC

Computed Properties

• Exact Mass: 128.12018
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07